N-allyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide

• IUPAC Name: N-[[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-phenoxy-N-prop-2-enylacetamide
• InChI: InChI=1S/C21H21N3O3/c1-3-13-24(20(25)15-26-18-7-5-4-6-8-18)14-19-22-21(23-27-19)17-11-9-16(2)10-12-17/h3-12H,1,13-15H2,2H3
• InChI Key: SCFPYEQVEYYDMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NOC(=N2)CN(CC=C)C(=O)COC3=CC=CC=C3
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

N-allyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide, also known as AMPA, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-allyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide exerts its anticancer effects by activating the mitochondrial pathway of apoptosis. It induces the release of cytochrome c from the mitochondria, which triggers the activation of caspases, leading to cell death. This compound has also been found to inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a selective cytotoxic effect on cancer cells, while exhibiting minimal toxicity towards normal cells. It has also been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and suppressing the expression of certain genes that are involved in cell growth and division.

Advantages and Limitations for Lab Experiments

N-allyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide has several advantages for use in lab experiments. It is easy to synthesize and has a high purity level. It also exhibits high stability and can be stored for long periods of time. However, one limitation of this compound is that it has low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on N-allyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide. One area of interest is the development of novel derivatives of this compound that exhibit enhanced anticancer properties. Another area of research is the investigation of the potential applications of this compound in other fields, such as agriculture and environmental science. Additionally, further studies are needed to elucidate the precise mechanism of action of this compound and its potential side effects.

Synthesis Methods

The synthesis of N-allyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide involves the reaction of 2-phenoxyacetic acid with N-(allyloxycarbonyl) glycine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The resulting product is then treated with 3-(4-methylphenyl)-1,2,4-oxadiazol-5-amine to obtain this compound.

Scientific Research Applications

N-allyl-N-{[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-phenoxyacetamide has been extensively studied for its potential applications in the field of medicine, particularly in the treatment of cancer. Studies have shown that this compound exhibits anticancer properties by inducing apoptosis in cancer cells. It has also been found to inhibit the growth and proliferation of cancer cells by suppressing the activity of certain enzymes and proteins.